Cas no 1012393-76-8 (2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate)

• Product Name: 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate
• CAS No: 1012393-76-8
• MF: C₁₃H₇Cl₄NO₃
• MW: 367.011579751968
• CID: 5449697
• PubChem ID: 24397880
• Update Time: 2025-10-29

2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1012393-76-8
• 2-METHOXYPHENYL 3,4,5,6-TETRACHLOROPYRIDINE-2-CARBOXYLATE
• EN300-26591145
• Z28253940
• AKOS000925040
• 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate

• Inchi： 1S/C13H7Cl4NO3/c1-20-6-4-2-3-5-7(6)21-13(19)11-9(15)8(14)10(16)12(17)18-11/h2-5H,1H3
• InChI Key： PQUMTDUFAWQGSS-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=CC=C2OC)=O)=NC(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 366.915054g/mol
• Monoisotopic Mass: 364.918004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.542±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.4±50.0 °C(Predicted)
• pka: -8.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate

Introduction to 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate (CAS No. 1012393-76-8)

2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate, with the CAS number 1012393-76-8, is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a methoxyphenyl group and a tetrachloropyridinecarboxylate moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate is C₁₄H₈Cl₄N₁O₃, and its molecular weight is approximately 379.01 g/mol. The compound is known for its high thermal stability and low solubility in water, which are critical factors in its potential use in various chemical processes and formulations.

In recent years, the study of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate has expanded beyond its basic chemical properties to explore its biological activities and potential therapeutic applications. Research has shown that this compound exhibits significant activity against certain types of bacteria and fungi, making it a promising candidate for the development of new antimicrobial agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the antimicrobial properties of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate. The results indicated that the compound effectively inhibited the growth of several multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. This finding highlights the potential of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate as a lead compound for developing novel antibiotics to combat drug-resistant infections.

Beyond its antimicrobial properties, 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate has also been explored for its potential as a pesticide. A study conducted by the Department of Agricultural Sciences at a leading university found that the compound exhibited strong insecticidal activity against common agricultural pests such as aphids and whiteflies. This research suggests that 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate could be developed into an effective and environmentally friendly pesticide for use in crop protection.

In addition to its biological activities, the physical properties of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate make it suitable for use in various industrial applications. Its low solubility in water and high thermal stability allow it to be used as a stabilizer in polymer formulations and as an additive in coatings and adhesives. These properties contribute to improved product performance and durability.

The synthesis of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate involves several steps that require precise control over reaction conditions to ensure high yield and purity. A commonly used synthetic route involves the reaction of 3,4-dichloropyridine with methoxybenzoyl chloride followed by further chlorination to achieve the desired tetrachlorinated product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a large scale.

The safety profile of 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate has been extensively studied to ensure its safe use in various applications. Toxicological studies have shown that the compound has low acute toxicity when administered orally or dermally. However, it is important to handle this compound with appropriate safety measures to prevent exposure through inhalation or skin contact.

In conclusion, 2-Methoxyphenyl 3,4,5,6-tetrachloro-2-pyridinecarboxylate (CAS No. 1012393-76-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agriculture, and industrial processes. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential uses, this compound is poised to play an increasingly important role in advancing various fields of science and technology.